Cas no 172935-91-0 (2,6-Difluorobenzhydrazide)

• Product Name: 2,6-Difluorobenzhydrazide
• CAS No: 172935-91-0
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• MDL: MFCD00119406
• CID: 65932
• PubChem ID: 676449
• Update Time: 2025-11-06

2,6-Difluorobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzoyl hydrazine
• 2,6-Difluorobenzhydrazide
• 1,3-difluorobenzene-2-carbohydrazide
• 2,6-difluorobenzoic acid hydrazide
• 2,6-difluorobenzoic hydrazide
• 2,6-Difluorobenzoicacid hydrazide
• Benzoic acid, 2,6-difluoro-, hydrazide
• GVZACAPOZBPAMJ-UHFFFAOYSA-N
• MFCD00119406
• 2,6-difluorobenzohydrazide
• 2,6-difluorobenzoylhydrazine
• 2,6-difluorobenzylhydrazine
• 172935-91-0
• AKOS000160965
• 2,6-difluoro benzoyl hydrazine
• SB86286
• EN300-250315
• SCHEMBL1127907
• DTXSID80350292
• CS-0207150
• SY062701

• MDL： MFCD00119406
• Inchi： 1S/C7H6F2N2O/c8-4-2-1-3-5(9)6(4)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： GVZACAPOZBPAMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NN)=O)F

Computed Properties

• Exact Mass: 172.04500
• Monoisotopic Mass: 172.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• PSA: 55.12000
• LogP: 1.65950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Difluorobenzhydrazide

2,6-Difluorobenzhydrazide (CAS No. 172935-91-0): An Overview of Its Properties, Applications, and Recent Research

2,6-Difluorobenzhydrazide (CAS No. 172935-91-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms and a hydrazide group. The combination of these functional groups endows 2,6-Difluorobenzhydrazide with a range of interesting properties and potential applications.

The chemical formula of 2,6-Difluorobenzhydrazide is C₈H₆F₂N₂O, and it has a molecular weight of approximately 180.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various synthetic and analytical applications.

In terms of its physical properties, 2,6-Difluorobenzhydrazide exhibits a melting point of around 155-157°C. Its stability under standard laboratory conditions makes it an attractive choice for researchers working on complex chemical reactions and biological assays. The compound's low toxicity and environmental impact further enhance its appeal for use in both academic and industrial settings.

The unique structure of 2,6-Difluorobenzhydrazide has led to its exploration in various research areas. One of the most promising applications is in the development of new pharmaceuticals. The presence of the hydrazide group allows for the formation of stable complexes with metal ions, which can be exploited in the design of metal-based drugs. Additionally, the fluorine atoms contribute to the compound's lipophilicity and metabolic stability, making it a valuable starting material for drug discovery programs.

Recent studies have highlighted the potential of 2,6-Difluorobenzhydrazide as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 2,6-Difluorobenzhydrazide in the synthesis of novel antitumor agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, 2,6-Difluorobenzhydrazide has also been investigated for its use in materials science. Its ability to form stable coordination complexes with transition metals has led to its application in the development of functional materials such as catalysts and sensors. A recent study published in the Journal of Materials Chemistry demonstrated that complexes derived from 2,6-Difluorobenzhydrazide exhibited excellent catalytic activity in various organic transformations.

In the field of analytical chemistry, 2,6-Difluorobenzhydrazide has been used as a derivatizing agent for improving the detection sensitivity and selectivity of certain analytes. A study published in Analytical Chemistry reported that 2,6-Difluorobenzhydrazide-derived derivatives significantly enhanced the fluorescence intensity and stability of target compounds, making them more detectable by spectroscopic techniques.

The versatility of 2,6-Difluorobenzhydrazide extends to its use in environmental monitoring and remediation efforts. Researchers have explored its potential as a reagent for detecting and quantifying trace amounts of pollutants in water and soil samples. The high sensitivity and selectivity offered by derivatives of this compound make it an attractive choice for environmental chemists working on contamination issues.

In conclusion, 2,6-Difluorobenzhydrazide (CAS No. 172935-91-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure provides a foundation for developing new pharmaceuticals, functional materials, analytical methods, and environmental monitoring tools. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.